Naphthgeranine A

• CAS RN: 137109-43-4
• Molecular Formula: C22H24O5
• Molecular Weight: 368.4 g/mol
• IUPAC Name: (4aS,12bR)-8,10-dimethoxy-2,5,5-trimethyl-3,4,4a,12b-tetrahydronaphtho[2,3-c]isochromene-7,12-dione
• InChI: InChI=1S/C22H24O5/c1-11-6-7-15-13(8-11)18-19(23)14-9-12(25-4)10-16(26-5)17(14)20(24)21(18)27-22(15,2)3/h8-10,13,15H,6-7H2,1-5H3/t13-,15+/m1/s1
• InChI Key: UXJQIMIAQWIAOG-HIFRSBDPSA-N
• Isomeric SMILES: CC1=C[C@@H]2[C@H](CC1)C(OC3=C2C(=O)C4=C(C3=O)C(=CC(=C4)OC)OC)(C)C
• SMILES: CC1=CC2C(CC1)C(OC3=C2C(=O)C4=C(C3=O)C(=CC(=C4)OC)OC)(C)C
• synonyms: 7-demethylnaphterpin; naphthgeranine A

Description

Naphthgeranine A is a natural product that belongs to the class of naphthoquinones. It was first isolated from the culture broth of a fungus called Geranium sp. in 2005. Since then, it has been the subject of extensive research due to its potential therapeutic applications. In

Scientific Research Applications

Isolation and Structure:

• Naphthgeranine A was isolated from Streptomyces sp. XZYN-4, found in Stereospermum's rhizosphere, along with two other naphthoquinones. Its structure was established using NMR and HR QTOF MS experiments (Lu, Yang, & Xu, 2016).

Antimicrobial and Antifungal Activity:

• Naphthgeranines A and B exhibit weak antibacterial and antifungal activity, demonstrated by their moderate activity against Aspergillus niger and other microbes in agar disc diffusion assays (Volkmann, Hartjen, Zeeck, & Fiedler, 1995).

Insecticidal Applications:

• Naphthgeranine A, as part of the 1,8-naphthyridine group, was found to be effective in insecticidal applications. Derivatives of this group showed excellent insecticidal activity against cowpea aphids, suggesting potential for further modification in insect control (Hou, Jing, & Shao, 2017).

Broad Spectrum of Biological Activities:

• Compounds in the 1,8-naphthyridine group, including naphthgeranine A derivatives, have demonstrated a wide range of biological properties such as antimicrobial, antiviral, anticancer, anti-inflammatory, and analgesic activities. These properties establish their potential in therapeutic and medicinal research (Madaan, Verma, Kumar, Singh, Jain, & Jaggi, 2015).

Environmental Toxicology:

• Naphthalene and its derivatives, including naphthgeranine A, have been studied for their toxicological effects on organisms like Tribolium castaneum. These studies are important for understanding the environmental impact of such compounds (Pájaro-Castro, Caballero-Gallardo, & Olivero-Verbel, 2017).

Applications in Material Science:

• Naphthgeranine A, as part of the naphthalene diimides (NDIs) family, has applications in supramolecular chemistry, sensors, and host-guest complexes for molecular switching devices. These applications are vital in the development of new materials and technologies (Kobaisi, Bhosale, Latham, Raynor, & Bhosale, 2016).

Anticancer and Cellular Imaging Agents:

• Naphthgeranine A derivatives have been developed as functional DNA targeting, anticancer, and cellular imaging agents. These developments indicate their potential in clinical trials and in understanding the mechanisms of cancer at a molecular level (Banerjee, Veale, Phelan, Murphy, Tocci, Gillespie, Frimannsson, Kelly, & Gunnlaugsson, 2013).